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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543

Audience: Researchers, scientists, and drug development professionals.

Introduction Phthalate esters (PAES) are a class of synthetic chemicals widely used as
plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride
(PVC).[1] They are found in a vast array of consumer products, including food packaging,
medical devices, toys, and building materials.[2] Because PAEs are not chemically bound to
the polymer matrix, they can leach into the environment, leading to widespread human
exposure through ingestion, inhalation, and dermal contact.[1][2] Growing concerns over their
potential as endocrine disruptors and their association with various health issues have
necessitated sensitive and reliable analytical methods for their quantification.[2][3]

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and commonly
used technique for the determination of phthalates due to its simplicity, speed, and the detailed
structural information it provides.[3][4] This application note provides a detailed protocol for the
guantification of 15 common phthalate esters in liquid samples using liquid-liquid extraction
(LLE) followed by GC-MS analysis in Selected lon Monitoring (SIM) mode.

Experimental Protocols
Materials and Reagents

» Solvents: Dichloromethane, Hexane, Acetone (all HPLC or pesticide residue grade).
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» Standards: A certified standard stock solution containing 15 phthalate esters at 1000 pg/mL
in a hexane/acetone mixture (8:2 v/v).[5]

 Internal Standard (ISTD): Benzyl benzoate.[5]

o Glassware: All glassware (volumetric flasks, vials, pipettes) should be thoroughly cleaned,
rinsed with methanol, and oven-dried to minimize background contamination.[6] It is
recommended to dedicate glassware specifically for phthalate analysis.[6]

e GC Vials: 2 mL amber glass vials with PTFE-lined septa. High-temperature resistant septa
are recommended for the high injector temperatures used.[5]

Standard Solution Preparation

o Stock Solution: Use a commercial 1000 pg/mL stock solution of the 15 target phthalate
esters.[5]

o Working Standards: Prepare a series of calibration standards by diluting the stock solution in
hexane to achieve concentrations of 100, 300, 500, 1000, 3000, and 5000 ng/mL.[5]

 Internal Standard Spiking: Add the internal standard (Benzyl benzoate) to each working
standard to a final concentration of 1000 ng/mL.[5]

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted for a liquid matrix such as a soft drink.[5]
o Sample Collection: Measure 5 mL of the liquid sample into a clean glass extraction tube.

e Spiking: For quality control (QC) and recovery experiments, spike the sample with a known
concentration of the phthalate standard solution (e.g., 300 ng/mL or 1000 ng/mL).[5]

o Extraction: Add 5 mL of dichloromethane containing the internal standard (1000 ng/mL
Benzyl benzoate) to the sample tube.[5]

» Vortexing: Cap the tube and shake it vigorously for at least 1 minute to ensure thorough
mixing and extraction of the analytes into the organic layer.[5]
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o Phase Separation: Allow the layers to separate. The bottom organic layer contains the
extracted phthalates.

e Collection: Carefully transfer an aliquot of the bottom organic layer into a GC vial for
analysis.[5]

GC-MS Instrumentation and Method

The following parameters are a representative example and may require optimization for
different instruments.

Instrumental Setup

Component Parameter

Gas Chromatograph Agilent 8890 GC or equivalent[7]

Agilent 5977B MS or Thermo Scientific ISQ

Mass Spectrometer .
Single Quadrupole MS[5][7]

J&W HP-5ms Ultra Inert (20 m x 0.18 mm, 0.18

GC Column

pum) or TraceGOLD TG-5MS[5][8]
Carrier Gas Helium or Hydrogen|[8]
Liner Ultra Inert mid-frit liner[8]

GC-MS Method Parameters
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Parameter Value

Inlet Mode Pulsed Splitless[8]
Inlet Temperature 320 °CJ[5]
Injection Volume 1L

Initial 60°C, hold for 1 min; Ramp at 15°C/min to

Oven Program _
320°C, hold for 5 min[7]

Carrier Gas Flow 1.2 mL/min (Constant Flow)

MS Transfer Line Temp. 300 °CJ[5]

MS lon Source Temp. 260 °CI[5]

lonization Mode Electron lonization (El) at 70 eV[5]
Acquisition Mode Selected lon Monitoring (SIM)[5]

Data Presentation and Quantitative Results
SIM Parameters and Retention Times

The following table lists the target phthalate esters with their abbreviations, retention times
(RT), and the ions used for quantification and qualification in SIM mode. Many phthalates share
a common base peak ion at m/z 149, making chromatographic separation crucial for accurate
quantification.[3]
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Compound Abbreviation Quan lon (m/z) Qual lon(s) (m/z)
Dimethylphthalate DMP 163 194, 77
Diethylphthalate DEP 149 177,121
Diisobutyl phthalate DIBP 149 223, 205
Di-n-butyl phthalate DBP 149 223, 205
Bis(2-methoxyethyl)
DMEP 59 149, 193

phthalate
Bis(4-methyl-2-pentyl

( yi-2-penty) BMPP 149 251, 167
phthalate
Bis(2-ethoxyethyl

( yethy) DEEP 45 72,149
phthalate
Dipentylphthalate DPP 149 237, 219
Di-n-hexyl phthalate DHXP 104 149, 76
Benzyl butyl phthalate  BBP 149 91, 206
Bis(2-n-butoxyethyl)

DBEP 149 223, 205

phthalate
Dicyclohexyl phthalate  DCHP 149 167, 83
Bis(2-ethylhexyl

( yihexy) DEHP 149 167, 279
phthalate
Di-n-octyl phthalate DNOP 149 279
Diisononyl phthalate DINP 293 149
Internal Standard
Benzyl benzoate ISTD 105 212,91

(Data synthesized
from Thermo Fisher
Scientific Application
Note)[5]
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Method Performance

Method validation is critical to ensure reliable data. The following table summarizes typical

performance characteristics.

Parameter Result

Description

Calibration Range 100 - 5000 ng/mL

The concentration range over

which the method is linear.[5]

Linearity (R?) >0.99

The coefficient of
determination for the
calibration curve,
demonstrating excellent
linearity.[1][5]

Recovery 97.27% - 105.05%

The efficiency of the extraction
process, tested at low and high

spiking levels.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the entire analytical process, from sample

receipt to final data analysis.
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GC-MS Workflow for Phthalate Quantification

Preparation

1. Sample Collection 2. Standard & ISTD
(5 mL Liquid Matrix) Preparation

3. Spike ISTD &
Add Dichloromethane

4. Vortex & Extract

5. Collect Organic Layer

Analysis & Data Processing

6. GC-MS Analysis
(SIM Mode)

7. Data Acquisition
& Integration

8. Quantification

(Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for phthalate analysis by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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